Cas no 1785320-57-1 (2-Bromo-4-chloro-3-fluorobenzaldehyde)

• Product Name: 2-Bromo-4-chloro-3-fluorobenzaldehyde
• CAS No: 1785320-57-1
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• CID: 4975360
• PubChem ID: 105499659
• Update Time: 2026-02-27

2-Bromo-4-chloro-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-fluorobenzaldehyde
• BrC1=C(C=O)C=CC(=C1F)Cl
• SCHEMBL17295769
• 1785320-57-1
• CS-0146394
• MFCD28733862

• Inchi： 1S/C7H3BrClFO/c8-6-4(3-11)1-2-5(9)7(6)10/h1-3H
• InChI Key： UVCFHCYNDGSSIA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C=O)Cl)F

Computed Properties

• Exact Mass: 235.90398g/mol
• Monoisotopic Mass: 235.90398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-4-chloro-3-fluorobenzaldehyde

2-Bromo-4-chloro-3-fluorobenzaldehyde: A Comprehensive Overview

2-Bromo-4-chloro-3-fluorobenzaldehyde (CAS No. 1785320-57-1) is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, belonging to the class of benzaldehyde derivatives, is characterized by its unique substitution pattern, featuring bromine, chlorine, and fluorine atoms at specific positions on the benzene ring. The presence of these halogens imparts distinct electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-bromo-4-chloro-3-fluorobenzaldehyde. Researchers have explored diverse approaches, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions, to construct this compound with high purity and yield. For instance, a study published in *Organic Chemistry Frontiers* demonstrated a novel palladium-catalyzed cross-coupling reaction that facilitates the construction of this compound from readily available starting materials. This method not only enhances the scalability of the synthesis but also minimizes environmental impact by reducing waste generation.

The electronic properties of 2-bromo-4-chloro-3-fluorobenzaldehyde make it an attractive candidate for applications in electrochemical sensing and optoelectronic devices. The halogen substituents on the benzene ring create a unique electronic environment that can be exploited for designing sensors with high sensitivity and selectivity. A research team from Stanford University reported the use of this compound as a sensing material in a novel electrochemical biosensor for detecting trace levels of heavy metal ions in water. The sensor exhibited exceptional performance due to the compound's ability to stabilize charge transfer processes at the electrode surface.

In the realm of pharmacology, 2-bromo-4-chloro-3-fluorobenzaldehyde has shown potential as a lead compound for drug discovery. Its structure serves as a scaffold for designing bioactive molecules with specific pharmacokinetic profiles. A study published in *Journal of Medicinal Chemistry* highlighted its role as a template for developing inhibitors of kinases involved in cancer progression. The halogen substituents were found to enhance the compound's binding affinity to the target enzyme through both steric and electronic interactions.

The application of benzaldehyde derivatives like 2-bromo-4-chloro-3-fluorobenzaldehyde extends to materials science, particularly in the development of advanced polymers and coatings. Researchers at MIT have investigated its use as a monomer in polymerization reactions to create materials with tailored mechanical and thermal properties. The compound's ability to undergo polymerization under mild conditions makes it suitable for large-scale industrial applications.

From an environmental perspective, understanding the degradation pathways of 2-bromo-4-chloro-3-fluorobenzaldehyde is crucial for assessing its ecological impact. Studies conducted by environmental chemists have revealed that this compound undergoes rapid photodegradation under UV light, yielding non-toxic byproducts. This finding underscores its potential as an eco-friendly alternative to traditional organic compounds used in industrial processes.

In conclusion, 2-bromo-4-chloro-3-fluorobenzaldehyde (CAS No. 1785320-57-1) stands out as a multifaceted compound with applications spanning various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts.